Cas no 1416714-08-3 (3-Bromo-1-(tetrahydro-2H-pyran-2-yl)-5-methoxy-1H-pyrazolo3,4-cpyridine)

• Product Name: 3-Bromo-1-(tetrahydro-2H-pyran-2-yl)-5-methoxy-1H-pyrazolo3,4-cpyridine
• CAS No: 1416714-08-3
• MF: C₁₂H₁₄BrN₃O₂
• MW: 312.16246175766
• MDL: MFCD22689842
• CID: 4779059
• Update Time: 2025-10-30

3-Bromo-1-(tetrahydro-2H-pyran-2-yl)-5-methoxy-1H-pyrazolo3,4-cpyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-methoxy-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-c]pyridine
• 3-Bromo-1-(tetrahydro-2H-pyran-2-yl)-5-methoxy-1H-pyrazolo3,4-cpyridine

• MDL： MFCD22689842
• Inchi： 1S/C12H14BrN3O2/c1-17-10-6-8-9(7-14-10)16(15-12(8)13)11-4-2-3-5-18-11/h6-7,11H,2-5H2,1H3
• InChI Key： MSBWRRLCQCPACR-UHFFFAOYSA-N
• SMILES： BrC1C2C=C(N=CC=2N(C2CCCCO2)N=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 295
• XLogP3: 2.6
• Topological Polar Surface Area: 49.2

Additional information on 3-Bromo-1-(tetrahydro-2H-pyran-2-yl)-5-methoxy-1H-pyrazolo3,4-cpyridine

3-Bromo-1-(tetrahydro-2H-pyran-2-yl)-5-methoxy-1H-pyrazolo[3,4-c]pyridine: A Comprehensive Overview

The compound 3-Bromo-1-(tetrahydro-2H-pyran-2-yl)-5-methoxy-1H-pyrazolo[3,4-c]pyridine, identified by the CAS number 1416714-08-3, represents a significant advancement in the field of heterocyclic chemistry. This molecule, with its unique structural features, has garnered considerable attention in recent scientific research due to its potential applications in drug discovery and materials science.

The molecular structure of 3-Bromo-5-methoxy-pyrazolo[3,4-c]pyridine is characterized by a pyrazolo[3,4-c]pyridine core, which is a fused bicyclic system combining pyrazole and pyridine rings. The substitution pattern includes a bromine atom at position 3 and a methoxy group at position 5. Additionally, the compound features a tetrahydro-2H-pyran substituent at position 1, which introduces a saturated six-membered ring with an oxygen atom. This combination of functional groups imparts unique electronic and steric properties to the molecule.

Recent studies have focused on the synthesis and characterization of this compound. Researchers have employed various synthetic strategies to construct the pyrazolo[3,4-c]pyridine framework. One notable approach involves the cyclization of appropriately substituted amino pyridines under specific reaction conditions. The introduction of the tetrahydrofuran moiety has been achieved through nucleophilic substitution or coupling reactions, depending on the desired regioselectivity.

The pharmacological activity of 3-Bromo-5-methoxy-pyrazolo[3,4-c]pyridine has been a subject of intense investigation. Preclinical studies suggest that this compound exhibits potent inhibitory activity against certain kinase enzymes, making it a promising candidate for anti-cancer drug development. The bromine and methoxy substituents are believed to play critical roles in modulating the molecule's bioactivity by influencing its binding affinity and selectivity.

In terms of application potential, this compound has shown promise in the development of novel therapeutic agents targeting various diseases. Its structural versatility allows for further modifications to enhance its pharmacokinetic properties and reduce off-target effects. Researchers are actively exploring strategies to optimize its solubility and stability for better bioavailability.

Looking ahead, the continued exploration of CAS No. 1416714-08-3 is expected to yield valuable insights into its mechanism of action and therapeutic potential. Collaborative efforts between chemists and biologists will be crucial in advancing this compound from the laboratory to clinical trials.